Fluconazole-d4
Fluconazole-d4
Fluconazole-d4 is intended for use as an internal standard for the quantification of fluconazole by GC- or LC-MS. Fluconazole is a triazole antifungal agent that is effective against most Candida strains. In vivo, fluconazole at 0.5-100 mg/kg demonstrates protective activity in various experimental animal models of systemic fungal diseases including aspergillosis, blastomycosis, candidiasis, coccidioidomycosis, cryptococcosis, and histoplasmosis.
Brand Name:
Vulcanchem
CAS No.:
1124197-58-5
VCID:
VC20778388
InChI:
InChI=1S/C13H12F2N6O/c14-10-1-2-11(12(15)3-10)13(22,4-20-8-16-6-18-20)5-21-9-17-7-19-21/h1-3,6-9,22H,4-5H2/i4D2,5D2
SMILES:
C1=CC(=C(C=C1F)F)C(CN2C=NC=N2)(CN3C=NC=N3)O
Molecular Formula:
C13H12F2N6O
Molecular Weight:
310.30 g/mol
Fluconazole-d4
CAS No.: 1124197-58-5
Cat. No.: VC20778388
Molecular Formula: C13H12F2N6O
Molecular Weight: 310.30 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Fluconazole-d4 is intended for use as an internal standard for the quantification of fluconazole by GC- or LC-MS. Fluconazole is a triazole antifungal agent that is effective against most Candida strains. In vivo, fluconazole at 0.5-100 mg/kg demonstrates protective activity in various experimental animal models of systemic fungal diseases including aspergillosis, blastomycosis, candidiasis, coccidioidomycosis, cryptococcosis, and histoplasmosis. |
|---|---|
| CAS No. | 1124197-58-5 |
| Molecular Formula | C13H12F2N6O |
| Molecular Weight | 310.30 g/mol |
| IUPAC Name | 1,1,3,3-tetradeuterio-2-(2,4-difluorophenyl)-1,3-bis(1,2,4-triazol-1-yl)propan-2-ol |
| Standard InChI | InChI=1S/C13H12F2N6O/c14-10-1-2-11(12(15)3-10)13(22,4-20-8-16-6-18-20)5-21-9-17-7-19-21/h1-3,6-9,22H,4-5H2/i4D2,5D2 |
| Standard InChI Key | RFHAOTPXVQNOHP-CQOLUAMGSA-N |
| Isomeric SMILES | [2H]C([2H])(C(C1=C(C=C(C=C1)F)F)(C([2H])([2H])N2C=NC=N2)O)N3C=NC=N3 |
| SMILES | C1=CC(=C(C=C1F)F)C(CN2C=NC=N2)(CN3C=NC=N3)O |
| Canonical SMILES | C1=CC(=C(C=C1F)F)C(CN2C=NC=N2)(CN3C=NC=N3)O |
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